Cas no 136649-37-1 (3-Bromo-3'-nitro-biphenyl)

• Product Name: 3-Bromo-3'-nitro-biphenyl
• CAS No: 136649-37-1
• MF: C₁₂H₈BrNO₂
• MW: 278.101422309875
• CID: 2199722
• Update Time: 2023-08-07

3-Bromo-3'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-BROMO-3-NITRO-BIPHENYL
• 3-bromo-3'-nitro-biphenyl
• 3-Bromo-3'-nitro-biphenyl

• Inchi： 1S/C12H8BrNO2/c13-11-5-1-3-9(7-11)10-4-2-6-12(8-10)14(15)16/h1-8H
• InChI Key： FOEXYMORTXWWRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8